Cas no 310886-98-7 (5-fluoro-1-methyl-1H-Indole-3-carboxylic acid)

• Product Name: 5-fluoro-1-methyl-1H-Indole-3-carboxylic acid
• CAS No: 310886-98-7
• MF: C₁₀H₈FNO₂
• MW: 193.174426078796
• MDL: MFCD15523396
• CID: 1110664
• PubChem ID: 18385102
• Update Time: 2025-06-13

5-fluoro-1-methyl-1H-Indole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-1-methyl-1H-Indole-3-carboxylic acid
• 310886-98-7
• DB-332979
• EN300-195216
• ALBB-035457
• SCHEMBL2433258
• 1H-Indole-3-carboxylic acid, 5-fluoro-1-methyl-
• DYVWOGCIQANCRE-UHFFFAOYSA-N
• 5-fluoro-1-methyl-1H-indole-3-carboxylicacid
• AKOS022533687
• Z1255388971
• 5-fluoro-1-methylindole-3-carboxylic acid

• MDL： MFCD15523396
• Inchi： 1S/C10H8FNO2/c1-12-5-8(10(13)14)7-4-6(11)2-3-9(7)12/h2-5H,1H3,(H,13,14)
• InChI Key： DYVWOGCIQANCRE-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C(C(=O)O)=CN2C

Computed Properties

• Exact Mass: 193.05394
• Monoisotopic Mass: 193.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.2A^2
• XLogP3: 1.6

Experimental Properties

• Density: 1.3±0.0 g/cm3
• Boiling Point: 392.0±0.0 °C at 760 mmHg
• Flash Point: 190.9±0.0 °C
• PSA: 42.23
• Vapor Pressure: 0.0±0.0 mmHg at 25°C

5-fluoro-1-methyl-1H-Indole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on 5-fluoro-1-methyl-1H-Indole-3-carboxylic acid

Introduction to 5-fluoro-1-methyl-1H-Indole-3-carboxylic acid (CAS No. 310886-98-7)

5-fluoro-1-methyl-1H-indole-3-carboxylic acid, with the chemical identifier CAS No. 310886-98-7, is a significant compound in the realm of pharmaceutical chemistry and drug development. This heterocyclic organic molecule belongs to the indole family, which is well-documented for its diverse biological activities and therapeutic potential. The presence of a fluoro substituent and a carboxylic acid functional group in its structure imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry and a promising candidate for further pharmacological exploration.

The structural framework of 5-fluoro-1-methyl-1H-indole-3-carboxylic acid consists of an indole core, which is a bicyclic aromatic structure comprising a benzene ring fused to a pyrrole ring. The fluoro group at the 5-position and the methyl group at the 1-position contribute to its distinct reactivity and interaction with biological targets. The carboxylic acid moiety at the 3-position further enhances its utility as a synthetic precursor, enabling various functionalization strategies such as esterification, amidation, and coupling reactions.

In recent years, there has been growing interest in indole derivatives due to their broad spectrum of biological activities. These compounds have been extensively studied for their potential applications in treating various diseases, including cancer, neurological disorders, and infectious diseases. The fluorine atom in 5-fluoro-1-methyl-1H-indole-3-carboxylic acid plays a crucial role in modulating the pharmacokinetic properties of derived molecules, often enhancing their metabolic stability and bioavailability.

One of the most compelling aspects of this compound is its role as a key intermediate in the synthesis of biologically active molecules. Researchers have leveraged its structural features to develop novel drugs that target specific enzymes and receptors involved in disease pathways. For instance, derivatives of this compound have shown promise in inhibiting kinases and other enzymes implicated in cancer progression. The fluoro substituent's ability to influence electronic properties and binding affinity has been particularly exploited in designing more potent and selective inhibitors.

The pharmaceutical industry has increasingly recognized the importance of fluorinated indoles in drug discovery. The introduction of fluorine into organic molecules often leads to improved pharmacological profiles, including increased lipophilicity, reduced metabolic degradation, and enhanced binding to biological targets. This has made 5-fluoro-1-methyl-1H-indole-3-carboxylic acid a valuable building block for medicinal chemists seeking to develop next-generation therapeutics.

Recent studies have also highlighted the compound's potential in addressing neurological disorders. Indole derivatives have been investigated for their neuroprotective and anti-inflammatory properties, which are relevant to conditions such as Alzheimer's disease and Parkinson's disease. The unique structural features of 5-fluoro-1-methyl-1H-indole-3-carboxylic acid, particularly the fluoro group, may contribute to its ability to interact with neurological pathways in a beneficial manner.

Synthetic methodologies for producing 5-fluoro-1-methyl-1H-indole-3-carboxylic acid have been refined over time, allowing for scalable and efficient synthesis routes. These methods often involve multi-step processes that incorporate fluorination techniques and carboxylation reactions. Advances in catalytic systems have further improved the yield and purity of the final product, making it more accessible for industrial applications.

The versatility of this compound as a synthetic intermediate is further demonstrated by its use in producing various pharmacophores. By modifying different functional groups within its structure, chemists can generate a wide range of derivatives with tailored biological activities. This flexibility has enabled the exploration of multiple therapeutic avenues, from oncology to infectious diseases.

In conclusion, 5-fluoro-1-methyl-1H-indole-3-carboxylic acid (CAS No. 310886-98-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and biological relevance make it a valuable tool for drug development. As research continues to uncover new applications for this compound and its derivatives, its importance in medicinal chemistry is likely to grow even further.